Cas no 2137794-28-4 (5-aminopent-2-ynoic acid)

• Product Name: 5-aminopent-2-ynoic acid
• CAS No: 2137794-28-4
• MF: C₅H₇NO₂
• MW: 113.114581346512
• MDL: MFCD31421150
• CID: 5174184
• PubChem ID: 54419504
• Update Time: 2024-03-01

5-aminopent-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 5-aminopent-2-ynoic acid

• MDL： MFCD31421150
• Inchi： 1S/C5H7NO2/c6-4-2-1-3-5(7)8/h2,4,6H2,(H,7,8)
• InChI Key： VZUDEFQCECGEBB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C#CCCN

Computed Properties

• Exact Mass: 113.047678466g/mol
• Monoisotopic Mass: 113.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids